Cas no 2074703-22-1 (6-BROMO-3-CHLORO-1,8-NAPHTHYRIDIN-4-OL)

• Product Name: 6-BROMO-3-CHLORO-1,8-NAPHTHYRIDIN-4-OL
• CAS No: 2074703-22-1
• MF: C₈H₄BrClN₂O
• MW: 259.487159729004
• CID: 5742073
• PubChem ID: 126531909
• Update Time: 2026-03-11

6-BROMO-3-CHLORO-1,8-NAPHTHYRIDIN-4-OL Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3-CHLORO-1,8-NAPHTHYRIDIN-4-OL
• 2074703-22-1
• SCHEMBL18450775
• 1,8-Naphthyridin-4-ol, 6-bromo-3-chloro-

• Inchi： 1S/C8H4BrClN2O/c9-4-1-5-7(13)6(10)3-12-8(5)11-2-4/h1-3H,(H,11,12,13)
• InChI Key： MVCHGMGRLVGREV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C(=CN2)Cl)=O

Computed Properties

• Exact Mass: 257.91955g/mol
• Monoisotopic Mass: 257.91955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.900±0.06 g/cm3(Predicted)
• Boiling Point: 353.9±37.0 °C(Predicted)
• pka: 5.19±0.30(Predicted)

Additional information on 6-BROMO-3-CHLORO-1,8-NAPHTHYRIDIN-4-OL

6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol: A Comprehensive Overview

6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol, also known by its CAS registry number CAS No. 2074703-22-1, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a fused bicyclic structure. The presence of bromine and chlorine substituents at specific positions on the naphthyridine ring imparts unique chemical and physical properties to this compound.

The synthesis of 6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol involves a multi-step process that typically starts with the preparation of the parent naphthyridine ring system. The introduction of bromine and chlorine substituents is achieved through electrophilic aromatic substitution reactions, which require precise control of reaction conditions to ensure high yield and purity. The hydroxyl group at position 4 plays a critical role in determining the compound's reactivity and solubility properties.

Recent studies have highlighted the potential of 6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol as a precursor for the development of novel pharmaceutical agents. Its unique electronic structure makes it an attractive candidate for use in drug design, particularly in the fields of oncology and infectious diseases. Researchers have reported that this compound exhibits promising anti-proliferative activity against various cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In addition to its pharmaceutical applications, 6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol has shown potential in the field of materials science. Its aromaticity and heteroatom substitution make it suitable for use in the synthesis of advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further expanded its application scope, with researchers exploring its use in the development of nanoscale electronic components.

The chemical stability of 6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol under various environmental conditions has been extensively studied. Experimental data indicate that the compound is relatively stable under normal storage conditions but may undergo degradation under extreme thermal or oxidative stress. These findings are crucial for ensuring safe handling and storage practices in industrial settings.

In terms of toxicity profile, preliminary studies suggest that 6-Bromo-3-Chloro-1,8-Naphthyridin-ol exhibits low acute toxicity when administered at therapeutic doses. However, long-term exposure studies are still required to fully understand its potential adverse effects on human health and the environment.

The development of efficient analytical methods for the characterization and quantification of CAS No. 2074703-22-1 has been another area of active research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to ensure accurate determination of the compound's purity and stability during synthesis and formulation processes.

In conclusion, 6-Bromo-3-Chloro-1,8-Naphthyridin-4-Ol, with its unique chemical properties and versatile applications, represents a promising compound for future scientific exploration. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both medical science and materials technology.